BE“GHE Foundational & Exploratory

Check Availability & Pricing

(2-Amino-5-hydroxyphenyl)(phenyl)methanone
chemical properties and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(2-Amino-5-hydroxyphenyl)
Compound Name:
(phenyl)methanone

Cat. No.: B097654

In-Depth Technical Guide: (2-Amino-5-
hydroxyphenyl)(phenyl)methanone

Disclaimer: This document provides a summary of available information on (2-Amino-5-
hydroxyphenyl)(phenyl)methanone. It is important to note that experimental data for several
key physicochemical properties, including melting point, boiling point, and solubility, as well as
spectroscopic data (NMR, IR, and Mass Spectrometry), are not readily available in the public
domain. The information provided herein is based on available chemical supplier data and
published synthesis routes for this and structurally related compounds.

Chemical Identity and Structure

(2-Amino-5-hydroxyphenyl)(phenyl)methanone, also known as 2-Amino-5-
hydroxybenzophenone, is an aromatic ketone containing both an amino and a hydroxyl

functional group.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name (2-Amino-5-hydroxyphenyl)(phenyl)methanone
CAS Number 17562-32-2[1][2][3]

Molecular Formula C13H11NO2[1]

Molecular Weight 213.23 g/mol [1]

Canonical SMILES C1=CC=C(C=C1)C(=0)C2=C(C=C(C=C2)O)N
InChl Key Information not available

Physicochemical Properties

Detailed experimental physicochemical data for (2-Amino-5-hydroxyphenyl)
(phenyl)methanone is limited. For comparative purposes, properties of structurally similar
compounds are presented where available.

Table 2: Physical and Chemical Properties
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Property Value Notes

The related compound (2-
) ) ) Amino-5-chlorophenyl)
Melting Point Data not available
(phenyl)methanone has a

melting point of 96-100 °C.

The related compound (2-
. i i Amino-5-chlorophenyl)
Boiling Point Data not available
(phenyl)methanone has a

boiling point of 207 °C.

Expected to be soluble in
Solubility Data not available organic solvents like ethanol,
methanol, and DMSO.

The presence of both an acidic
) phenol and a basic amine
pKa Data not available )
suggests amphoteric

character.

_ _ Many aminobenzophenones
Appearance Information not available ) )
are yellow crystalline solids.

Spectroscopic Data

No specific experimental spectroscopic data (*H NMR, 3C NMR, IR, Mass Spectrometry) for
(2-Amino-5-hydroxyphenyl)(phenyl)methanone has been identified in the available
literature. Characterization of this compound would require experimental analysis.

Experimental Protocols
Synthesis

A documented method for the synthesis of (2-Amino-5-hydroxyphenyl)(phenyl)methanone is
the demethylation of 2-amino-5-methoxybenzophenone.[2][4]

Protocol: Demethylation of 2-amino-5-methoxybenzophenone

e Reactants:
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o 2-amino-5-methoxybenzophenone

o 48% Hydrobromic acid

e Procedure:
o Combine 2-amino-5-methoxybenzophenone with an excess of 48% hydrobromic acid.
o Heat the mixture to boiling and maintain reflux for 8 hours.

o After the reaction is complete, cool the mixture and neutralize it carefully to precipitate the
product.

o Isolate the solid product by filtration.
o Wash the product with water to remove any remaining salts.
o Dry the purified (2-Amino-5-hydroxyphenyl)(phenyl)methanone.

« Yield: 85%[2][4]

2-Amino-5-methoxybenzophenone 48% HBr, reflux, 8h (2-Amino-5-hydroxyphenyl)(phenyl)methanone

Click to download full resolution via product page

Caption: Synthesis of (2-Amino-5-hydroxyphenyl)(phenyl)methanone.

Analytical Workflow

A general workflow for the analysis and characterization of the synthesized (2-Amino-5-
hydroxyphenyl)(phenyl)methanone would involve the following steps.
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Synthesis & Purification

Synthesis of (2-Amino-5-hydroxyphenyl)(phenyl)methanone

l

Purification (e.g., Recrystallization, Chromatography)

Structural Characterization rity Assessment
NMR Spectroscopy (*H, 3C) HPLC/UPLC
Mass Spectrometry Melting Point Analysis

'

IR Spectroscopy

Click to download full resolution via product page
Caption: General analytical workflow for compound characterization.

Safety and Handling

A specific Safety Data Sheet (SDS) for (2-Amino-5-hydroxyphenyl)(phenyl)methanone is
not readily available. However, based on the safety information for structurally similar
compounds such as (2-amino-5-chlorophenyl)phenyl-methanone, the following general
precautions should be observed:

» Hazard Statements: May cause skin irritation, serious eye irritation, and respiratory irritation.

e Precautionary Statements:

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b097654?utm_src=pdf-body-img
https://www.benchchem.com/product/b097654?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Wear protective gloves, protective clothing, eye protection, and face protection.
o Wash hands thoroughly after handling.

o Avoid breathing dust, fumes, gas, mist, vapors, or spray.

o Use only in a well-ventilated area.

o In case of contact with eyes, rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing.

o If on skin, wash with plenty of soap and water.

It is imperative to consult a comprehensive and compound-specific Safety Data Sheet before
handling this chemical.

Potential Applications

Derivatives of 2-aminobenzophenone are important intermediates in the synthesis of various
pharmaceuticals and heterocyclic compounds. For instance, they are precursors for the
synthesis of benzodiazepines, quinolines, and acridones. The specific applications of (2-
Amino-5-hydroxyphenyl)(phenyl)methanone would need to be determined through further
research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(2-Amino-5-hydroxyphenyl)(phenyl)methanone
chemical properties and structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097654#2-amino-5-hydroxyphenyl-phenyl-
methanone-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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